BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Measuring Bitumecn Viscosity
at Elevated Temperatures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bitumens

Cat. No.: B1180155

Introduction

Bitumen, a complex hydrocarbon material derived from crude oil, is a crucial binder in asphalt
for road construction and in various industrial applications such as roofing and waterproofing.
[1] The viscosity of bitumen, a measure of its resistance to flow, is a critical property that
dictates its performance and workability.[2] This property is highly dependent on temperature;
as temperature increases, the viscosity of bitumen decreases, making it easier to handle and
apply.[1][3] Conversely, at lower temperatures, its viscosity increases, and it becomes more
solid-like.[1] Accurate measurement of bitumen viscosity at elevated temperatures is essential
for quality control, ensuring proper mixing with aggregates, and predicting the performance of
asphalt pavements to prevent issues like rutting in hot weather and cracking in cold weather.[4]

[5]

This application note provides a detailed overview of the standard methods and protocols for
measuring the dynamic (absolute) and kinematic viscosity of bitumen at elevated temperatures,
primarily for researchers, scientists, and professionals in drug development who may be
working with similar viscoelastic materials.

Principles of Bitumen Viscosity Measurement

Two main types of viscosity are measured for bitumen:

o Dynamic (Absolute) Viscosity: This is the measure of a fluid's internal resistance to flow
when a force is applied. It is the ratio of shear stress to shear rate and is reported in units of
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Pascal-seconds (Pa:-s) or centipoise (cP).[4]

o Kinematic Viscosity: This is the ratio of a fluid's dynamic viscosity to its density, representing
its resistance to flow under the force of gravity.[4] It is typically measured in Stokes (St) or
centistokes (cSt).[4]

The relationship between temperature and viscosity is a key parameter for characterizing
bitumen.[6] This relationship helps in determining the appropriate temperatures for pumping,
mixing with aggregates, and compaction during pavement construction.[2][7]

Apparatus for High-Temperature Viscosity
Measurement

Several types of viscometers are used to measure bitumen viscosity at elevated temperatures.
The choice of instrument depends on the specific viscosity range and the type of viscosity
(dynamic or kinematic) to be measured.

» Rotational Viscometers (e.g., Brookfield Viscometer): These instruments are widely used for
determining the dynamic viscosity of bitumen at high temperatures.[4] They operate by
measuring the torque required to rotate a spindle submerged in the bitumen sample at a
constant speed.[4][8] The viscometer is equipped with a temperature-controlled chamber to
maintain the sample at the desired test temperature.[4] Standard test methods such as
ASTM D4402 and AASHTO T316 govern the use of rotational viscometers for bitumen.[9]
[10]

o Capillary Viscometers: These are used to measure the kinematic viscosity of bitumen.[4] A
capillary viscometer is a U-shaped glass tube through which the bitumen is allowed to flow
under gravity.[4] The time it takes for the bitumen to pass between two marked points is
measured, and this time is then multiplied by a calibration constant to determine the
kinematic viscosity.[4][5] ASTM D2170 is a common standard for this method.[11]

e Dynamic Shear Rheometer (DSR): While also used for viscosity measurements, the DSR is
a more advanced instrument that characterizes the viscoelastic properties of bitumen by
applying an oscillatory shear stress. It is a key component of the Superpave (Superior
Performing Asphalt Pavements) system.[1][9]
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Data Presentation: Typical Viscosity and Test
Parameters

The following table summarizes typical quantitative data associated with measuring bitumen
viscosity at elevated temperatures.

Rotational Viscometer ] ]
Capillary Viscometer

Parameter (ASTM D4402 | AASHTO
(ASTM D2170)
T316)
Viscosity Type Dynamic (Absolute) Viscosity Kinematic Viscosity
. 135°C, 150°C, 165°C (up to
Typical Test Temperatures 60°C, 135°C[4][5]
260°C)[4][12]

] ] ] ] Centipoise (cP) or Pascal- ]
Typical Viscosity Units Centistokes (cSt)[5]
seconds (Pa-s)[4][8]

Typical Viscosity Range 15 to 60 million mPa-s Varies with bitumen grade

) ) Workability, pumpability, mixing  Flow characteristics under
Key Information Obtained .
temperatures[9][10] gravity[11]

Experimental Protocols

Below are detailed methodologies for two key experiments for measuring bitumen viscosity at
elevated temperatures.

Protocol 1: Determination of Dynamic Viscosity using a
Rotational Viscometer (Based on ASTM D4402)

1. Objective: To determine the apparent viscosity of bitumen at elevated temperatures.

2. Apparatus:

Rotational Viscometer (e.g., Brookfield type) with a thermostatically controlled chamber
(Thermosel).[13]

Spindles appropriate for the expected viscosity range.

Temperature controller and sensor (PT100 probe).
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Sample chambers.
Extraction tongs.
Oven for preheating the sample.

. Procedure:

Sample Preparation: Heat the bitumen sample until it is sufficiently fluid to pour, avoiding
localized overheating.[5] The temperature should not exceed the flash point of the material.
[13]

Apparatus Setup:

Turn on the viscometer and the temperature controller.
Set the desired test temperature (e.g., 135°C).[10]
Allow the temperature of the heating chamber to stabilize.

Sample Loading:

Pour the specified amount of the hot bitumen sample into the sample chamber. The amount
depends on the spindle to be used.
Insert the sample chamber into the heating chamber.

Equilibration:

Insert the selected spindle into the bitumen.
Allow the sample to reach thermal equilibrium at the test temperature for at least 30 minutes.
[14]

Measurement:

Select the appropriate rotational speed (e.g., 20 rpm).[14]

Start the viscometer motor.

Allow the reading to stabilize. This may take several minutes.

Record the viscosity reading from the viscometer display. The reading is typically in
centipoise (cP).[8]

Data Reporting: Report the viscosity value, the test temperature, the spindle used, and the
rotational speed.
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Protocol 2: Determination of Kinematic Viscosity using a
Capillary Viscometer (Based on ASTM D2170)

1. Objective: To determine the kinematic viscosity of bitumen at elevated temperatures.
2. Apparatus:

o Capillary viscometer (e.g., Cannon-Fenske for opaque liquids).[5][11]
o Constant temperature water bath with a precision of +0.1°C.[11]

e Vacuum source (for vacuum capillary viscometers).[15]

e Timer accurate to 0.1 seconds.

e Thermometer.

3. Procedure:

o Sample Preparation: Heat the bitumen sample until it is fluid enough to be poured into the
viscometer.[5]
e Viscometer Filling:

e Charge the viscometer with the hot bitumen sample by pouring it into the larger tube up to
the filling line.

e Thermal Equilibration:

o Place the filled viscometer vertically in the constant temperature bath set to the desired test
temperature (e.g., 135°C).[11]

» Allow the viscometer to remain in the bath for at least 30 minutes to ensure the sample
reaches the test temperature.

¢ Measurement:

e Apply suction to the smaller tube to draw the bitumen up past the upper timing mark.

» Release the suction and allow the bitumen to flow back down under gravity.

» Start the timer as the leading edge of the bitumen meniscus passes the upper timing mark.
o Stop the timer as the leading edge of the meniscus passes the lower timing mark.

e Record the flow time in seconds.

o Calculation:
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Calculate the kinematic viscosity using the following formula:
Kinematic Viscosity (cSt) = Calibration Constant (cSt/s) x Flow Time (s)[5]
The calibration constant is specific to each viscometer and is provided by the manufacturer.

Data Reporting: Report the kinematic viscosity in centistokes (cSt) and the test temperature.

Mandatory Visualization
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Caption: Experimental workflow for measuring bitumen viscosity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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